Cas no 1482800-95-2 (5-chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride)

• Product Name: 5-chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride
• CAS No: 1482800-95-2
• MF: C₁₀H₁₁Cl₂NO₄S
• MW: 312.169639825821
• MDL: MFCD21224442
• CID: 4601792
• PubChem ID: 65370650
• Update Time: 2025-06-08

5-chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 5-chloro-3-[(dimethylamino)carbonyl]-2-methoxy-

• MDL： MFCD21224442
• Inchi： 1S/C10H11Cl2NO4S/c1-13(2)10(14)7-4-6(11)5-8(9(7)17-3)18(12,15)16/h4-5H,1-3H3
• InChI Key： OMKAEXBIDRZGNA-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(Cl)=CC(C(N(C)C)=O)=C1OC

Additional information on 5-chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride

Introduction to 5-Chloro-3-(Dimethylcarbamoyl)-2-Methoxybenzene-1-Sulfonyl Chloride (CAS No. 1482800-95-2)

5-Chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride (CAS No. 1482800-95-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The chemical structure of 5-chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride is composed of a benzene ring substituted with a chloro group at the 5-position, a dimethylcarbamoyl group at the 3-position, and a methoxy group at the 2-position. The sulfonyl chloride functional group at the 1-position adds reactivity and versatility to the molecule, making it an attractive candidate for various chemical transformations.

Recent studies have highlighted the importance of 5-chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride in the synthesis of bioactive molecules. For instance, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the development of novel anti-inflammatory agents. The sulfonyl chloride group facilitates the formation of sulfonamide linkages, which are crucial for modulating biological activity and improving drug-like properties.

In addition to its role in medicinal chemistry, 5-chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride has been explored for its potential in materials science. A study published in the Journal of Materials Chemistry B demonstrated that this compound can be used to synthesize advanced functional materials with enhanced mechanical and thermal properties. The unique combination of functional groups in this molecule allows for precise control over material properties, making it a valuable tool in the design of new materials for various applications.

The synthetic accessibility of 5-chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride has also been a subject of interest. A recent publication in Organic Letters described an efficient and scalable synthesis route for this compound, starting from readily available starting materials. This synthetic method not only improves yield but also reduces environmental impact by minimizing waste generation and using greener reagents.

The physicochemical properties of 5-chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride have been extensively characterized. It is a white crystalline solid with a melting point ranging from 70 to 75°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF), but it is insoluble in water. These properties make it suitable for use in a wide range of chemical reactions and processes.

In terms of safety and handling, it is important to note that while 5-chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride is not classified as a hazardous material under current regulations, proper precautions should be taken during handling to avoid exposure to skin or inhalation. Personal protective equipment (PPE) such as gloves and safety goggles should be used when working with this compound.

The future prospects for 5-chloro-3-(dimethylcarbamoyl)-2-methoxybenzene-1-sulfonyl chloride are promising. Ongoing research continues to explore its potential applications in drug discovery, materials science, and other fields. As new synthetic methods and applications are developed, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.